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Compound of Interest

Compound Name:
sn-Glycerol 3-phosphate

biscyclohexylammonium salt

Cat. No.: B7802622 Get Quote

Proper Disposal of sn-Glycerol 3-phosphate
biscyclohexylammonium salt
The proper disposal of sn-Glycerol 3-phosphate biscyclohexylammonium salt is crucial for

maintaining laboratory safety and ensuring environmental protection. This guide provides a

comprehensive, step-by-step procedure for researchers, scientists, and drug development

professionals to safely manage and dispose of this chemical waste. Adherence to these

protocols, in conjunction with institutional and local regulations, is paramount.

I. Hazard Identification and Safety Precautions
Before handling, it is essential to be aware of the potential hazards associated with sn-
Glycerol 3-phosphate biscyclohexylammonium salt. While safety data sheets (SDSs) may

vary slightly in their classifications, a conservative approach should always be taken.

Potential Hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]
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May cause respiratory irritation.[1]

Harmful if swallowed.[2]

Very toxic to aquatic life with long-lasting effects.[2]

Required Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Laboratory coat

In cases of significant dust generation, a NIOSH-approved respirator is recommended.[3]

II. Waste Segregation and Container Management
Proper segregation and containment are the first steps in the disposal process.

Waste Identification: All waste containing sn-Glycerol 3-phosphate
biscyclohexylammonium salt must be classified as hazardous chemical waste.

Segregation: Keep this waste stream separate from other chemical wastes to prevent

inadvertent and potentially hazardous reactions. In particular, store it away from strong acids

and oxidizing agents.[4]

Container Selection: Use a chemically compatible, leak-proof container with a secure screw-

top lid.[5] If possible, use the original product container, provided it is in good condition.[4]

Labeling: The waste container must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "sn-Glycerol 3-phosphate biscyclohexylammonium salt"

The CAS Number: 29849-82-9
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Associated hazards (e.g., "Irritant," "Harmful," "Environmental Hazard")

The date when waste was first added to the container (accumulation start date)

III. On-site Storage and Handling
All hazardous waste must be stored safely and securely within the laboratory prior to its

removal.

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA

within your laboratory.[4][5][6] This area must be at or near the point of waste generation and

under the control of laboratory personnel.[5]

Storage Conditions: The SAA should be a secure area, away from drains, sources of ignition,

and high-traffic areas. The container should be kept closed except when adding waste.[6][7]

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin or tray to mitigate any potential leaks or spills.[5]

IV. Disposal Protocol
Under no circumstances should sn-Glycerol 3-phosphate biscyclohexylammonium salt be

disposed of down the drain or in the regular trash.[1][6][8]

Consult Institutional Guidelines: Familiarize yourself with your institution's specific

procedures for hazardous waste disposal, which are typically managed by the Environmental

Health & Safety (EH&S) department.

Arrange for Pickup: Once the waste container is full, or in accordance with your institution's

waste accumulation time limits, contact your EH&S department to schedule a pickup.[6]

Final Disposal: The collected waste will be transported to an approved and licensed

hazardous waste disposal facility for final treatment, which may include incineration or other

specialized methods.[9]

V. Spill and Emergency Procedures
In the event of a spill, follow these procedures:
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Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don the appropriate PPE before attempting to clean the spill.

Containment and Cleanup: For a solid spill, carefully sweep or vacuum the material to avoid

creating dust, and place it into the labeled hazardous waste container.[1] For a solution,

absorb the spill with an inert material (e.g., vermiculite, sand) and place it in the waste

container.

Decontamination: Clean the spill area thoroughly with soap and water.

Reporting: Report the spill to your laboratory supervisor and EH&S department.

Quantitative Data Summary
Parameter Value Reference

CAS Number 29849-82-9 [1]

Molecular Formula C3H9O6P · 2C6H13N [3]

Molecular Weight 370.42 g/mol [2]

Appearance White powder

Solubility 50 mg/mL in water

Storage Temperature -20°C [3]
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Disposal Workflow for sn-Glycerol 3-phosphate biscyclohexylammonium salt
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Caption: Disposal workflow for sn-Glycerol 3-phosphate biscyclohexylammonium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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